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Compound of Interest

Compound Name:
3-(Chloromethyl)-5-(4-

chlorophenyl)isoxazole

CAS No.: 343374-64-1

Cat. No.: B3032671

Get Quote

Executive Summary & Chemical Identity[1][2]
Chloromethyl isoxazole derivatives (e.g., 3-(Chloromethyl)-5-methylisoxazole) are privileged

scaffolds in medicinal chemistry, serving as critical intermediates for COX-2 inhibitors,

antibiotics, and immunomodulators. However, their utility is mirrored by their reactivity. These

compounds are potent alkylating agents and lachrymators.

Standard Safety Data Sheets (SDS) often provide generic "Warning" templates. This guide

bridges the gap between regulatory compliance and practical laboratory safety, analyzing the

causality of hazards to empower researchers with self-validating safety protocols.

Representative Structure
Compound: 3-(Chloromethyl)-5-methylisoxazole[1][2]

CAS: 35166-37-1

Molecular Formula:
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Key Functional Group: Electrophilic chloromethyl moiety attached to a heteroaromatic

isoxazole ring.

Molecular Hazard Analysis (The "Why")
To safely handle these derivatives, one must understand the underlying physical organic

chemistry. The hazard is not random; it is a direct function of the molecule's desire to react.

The Alkylation Mechanism
The chloromethyl group is highly susceptible to

attack by biological nucleophiles (DNA bases, cysteine residues in proteins). The isoxazole ring
acts as an electron-withdrawing group (EWG), pulling electron density away from the
methylene carbon, thereby increasing its electrophilicity.

Physiological Consequence:

Genotoxicity: Potential for DNA alkylation.[3][4]

Corrosion: Rapid alkylation of skin proteins leads to cellular necrosis (Chemical Burns).

Lachrymation: Activation of TRPA1 ion channels in sensory nerves, causing severe

eye/respiratory irritation.

Thermal Instability of the Isoxazole Ring
Unlike benzene rings, the isoxazole core contains a weak N-O bond. Under high thermal stress

(fire or runaway reaction), this bond cleaves, leading to a complex decomposition cascade.

Visualization 1: Mechanism of Action & Decomposition This diagram illustrates the dual-hazard

nature: biological alkylation and thermal fragmentation.
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Caption: Figure 1. Dual reactivity pathways: S_N2 alkylation of biological targets and thermal

N-O bond cleavage.

Critical SDS Section Interpretation
A high-quality SDS for this class must go beyond generic statements. Below is the technical

interpretation required for Sections 2, 5, and 10.

Section 2: Hazard Identification (GHS)
Do not underestimate the "Corrosive" label. It implies irreversible tissue damage.
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GHS Classification Category Hazard Statement
Technical
Implication

Skin Corrosion 1B
H314: Causes severe

skin burns.[5]

Penetrates epidermis

to dermis. Immediate

neutralization

required.

Eye Damage 1
H318: Causes serious

eye damage.

Cornea opacity risk.

Wear face shield +

goggles.

STOT - SE 3
H335: Respiratory

irritation.

Lachrymator. Volatile

enough to clear a lab

without ventilation.

Sensitization 1
H317: May cause

allergic skin reaction.

Haptenization of

proteins leads to

immune response.

Section 5: Fire-Fighting Measures
The Trap: Standard water spray may be ineffective if the container has ruptured and the

chemical is hydrolyzing (releasing HCl).

NOx Hazard: The isoxazole nitrogen oxidizes to Nitrogen Oxides (

), which are pulmonary edema hazards.

Protocol: Use ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-

star-inserted">

or Dry Chemical. Firefighters must wear full SCBA to protect against

and HCl fumes.

Section 10: Stability and Reactivity[2]
Hydrolysis:
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.

Significance: Old bottles may build up pressure (HCl gas) or contain precipitated white

solids (isoxazole alcohol).

Incompatibility: Violent reaction with strong oxidizers and strong bases (bases can

deprotonate the methyl group or cause ring opening).

Operational Protocol: Handling & Storage
This protocol is designed to be a self-validating system. If the "Check" step fails, the workflow

stops.

Storage (The "Cold Chain")
Condition: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Why? Prevents hydrolysis and thermal degradation.

Secondary Containment: Store in a polyethylene secondary container to capture leaks (glass

bottles can break due to pressure buildup).

Experimental Workflow
Visualization 2: Safe Handling Lifecycle Standard Operating Procedure (SOP) flow for

synthesis and disposal.
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Caption: Figure 2. Operational lifecycle. Note the 'Quench' step uses a nucleophile

(Thiosulfate) to destroy alkylating potential.

Decontamination & Spill Response
Do NOT just use water. Water generates HCl gas and leaves the alkylating agent partially

active.
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The "Destroyer" Solution: Use a solution of 10% Sodium Thiosulfate or Dilute Ammonium

Hydroxide.

Mechanism:[4][6][7] Thiosulfate (

) is a soft nucleophile that rapidly reacts with the chloromethyl group, converting it into a
non-toxic water-soluble salt.

Protocol: Cover spill with absorbent pads. Soak pads with Thiosulfate solution. Wait 15

minutes. Collect as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3032671/docs#advanced-safety-stewardship-
chloromethyl-isoxazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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